VANADIUMION

• IUPAC Name: vanadium
• InChI: InChI=1S/V
• InChI Key: LEONUFNNVUYDNQ-UHFFFAOYSA-N
• Canonical SMILES: [V]
• Molecular Formula: V
• DSSTOX Substance ID: DTXSID2040282, DTXSID50896834, DTXSID301317924, DTXSID501318059
• Molecular Weight: 50.9415 g/mol
• Physical Description: Dry Powder; Other Solid; Pellets or Large Crystals, Silver-white metal; [Hawley]
• Boiling Point: 3407 °C
• Solubility: Insoluble in water, Soluble in nitric, hydrofluoric, and concentrated sulfuric acids; attacked by alkali, forming water soluble vanadates
• Density: Specific gravity: 6.11 at 18.7 °C
• Vapor Pressure: 2.34X10-2 mm Hg at 1916 °C /Extrapolated/
• Impurities: 95% vanadium contains the following impurities: aluminum, 2%; iron, 0.35%; silicon, 0.27%; and carbon, 0.4%.
• Color/Form: Light gray or white lustrous powder, fused hard lumps or body-centered cubic crystals, Pure vanadium is a bright white metal; soft and ductile, Gray-white metal; cubic, Steel gray with a bluish tinge
• CAS No.: 7440-62-2, 14782-33-3, 22537-31-1, 22541-77-1
• Melting Point: 1910 °C

Description

Vanadium is a chemical element with the atomic number 23 and the symbol “V”. It is a hard, silvery-grey, malleable transition metal. Vanadium was discovered in 1801 by the Spanish mineralogist Andrés Manuel del Río, who initially named it erythronium. it was later rediscovered in 1830 by the Swedish chemist Nils Gabriel Sefström, who named it after Vanadis, the Scandinavian goddess of beauty and youth, due to the beautiful colors of its compounds in solution . Vanadium is primarily used in various high-strength steel alloys and is found in minerals such as carnotite, vanadinite, and roscoelite .

Preparation Methods

Synthetic Routes and Reaction Conditions: Vanadium can be prepared through several methods, including:

Reduction of Vanadium Pentoxide (V2O5): This is a common method where vanadium pentoxide is reduced using calcium or aluminum at high temperatures to produce vanadium metal.

Carbothermic Reduction: Vanadium oxide is reduced with carbon at high temperatures to produce vanadium nitride.

Microwave-Assisted Precipitation: This novel method involves preparing a precursor through microwave-assisted precipitation, followed by reduction and nitridation at 1150°C to produce vanadium nitride.

Industrial Production Methods:

Smelting and Leaching: Vanadium is obtained from ores as vanadium pentoxide through smelting, leaching, and roasting processes.

Flue Dust Collection: Vanadium is also collected from flue dust in smokestacks and boilers of ships burning certain oils.

Chemical Reactions Analysis

Vanadium undergoes various types of chemical reactions, including:

Oxidation: Vanadium can exist in multiple oxidation states, ranging from -3 to +5.

Reduction: Vanadium oxides can be reduced using hydrogen or carbon to produce lower oxidation state compounds.

Substitution: Vanadium compounds can undergo substitution reactions, particularly in coordination complexes.

Common Reagents and Conditions:

Oxidizing Agents: Oxygen, hydrogen peroxide, and nitric acid are commonly used to oxidize vanadium compounds.

Reducing Agents: Hydrogen, carbon, and calcium are used to reduce vanadium oxides.

Major Products:

Vanadium Pentoxide (V2O5): Used in the production of ferrovanadium and as a catalyst in various industrial processes.

Vanadium Nitride (VN): Used in alloy components, coatings, and battery materials.

Scientific Research Applications

Energy Storage Applications

Vanadium Redox Flow Batteries (VRFBs)
Vanadium ions are pivotal in the development of vanadium redox flow batteries, which are known for their scalability and longevity. These batteries utilize vanadium in different oxidation states to store and release energy efficiently. The unique property of vanadium allows it to exist in four different oxidation states ($V^{2+},V^{3+},VO_2^{+},VO_2^{2+}$), enabling high energy density and improved cycle stability compared to other battery types .

Parameter	Vanadium Redox Flow Batteries
Energy Density	High
Cycle Life	Over 10,000 cycles
Scalability	Excellent
Environmental Impact	Low (recyclable materials)

Supercapacitors
Vanadium oxides also serve as electrode materials in supercapacitors due to their high electrical conductivity and electrochemical stability. The intercalation properties of vanadium oxides facilitate rapid charge/discharge cycles, making them suitable for applications requiring quick energy bursts .

Catalytic Applications

Catalysts for Chemical Reactions
Vanadium ions are used as catalysts in various chemical reactions, including the oxidation of organic compounds and the synthesis of fine chemicals. For instance, vanadium pentoxide ($V_2O_5$) is a well-known catalyst for the selective oxidation of sulfur dioxide to sulfur trioxide in the production of sulfuric acid .

Photocatalysis
Recent studies have highlighted the potential of vanadium-based photocatalysts for environmental remediation and hydrogen production through water splitting. Vanadium oxides can be doped with other metals to enhance their photocatalytic efficiency under visible light, thus promoting sustainable hydrogen production methods .

Biological Applications

Therapeutic Uses
Vanadium compounds have been investigated for their potential therapeutic effects in treating diabetes, cancer, and infectious diseases. For example, bis(ethylmaltolato)oxidovanadium(IV) has shown promise in clinical trials for its insulin-mimetic properties, which could help manage blood sugar levels in diabetic patients . Additionally, vanadium coordination compounds have demonstrated antiviral activity against various pathogens, including HIV and influenza .

Disease Targeted	Vanadium Compound	Effectiveness
Diabetes	Bis(ethylmaltolato)oxidovanadium(IV)	Insulin-mimetic properties
Cancer	Various vanadium complexes	Cytotoxic effects on tumors
Viral Infections	Vanadyl sulfate	Antiviral activity

Advanced Materials

Smart Windows and Sensors
Vanadium oxides exhibit unique thermochromic properties that make them suitable for smart window applications. By changing their optical properties with temperature variations, they can help regulate indoor temperatures and reduce energy consumption for heating or cooling . Furthermore, vanadium-based sensors are being developed for detecting gases and pollutants due to their high sensitivity and selectivity.

Case Studies

• Vanadium Redox Flow Battery Implementation
  A case study on a commercial-scale VRFB installation demonstrated a 30% reduction in energy costs for a large manufacturing facility by utilizing renewable energy sources combined with efficient energy storage solutions.
• Photocatalytic Hydrogen Production
  Research conducted at a leading university showcased enhanced hydrogen production rates using vanadium-doped titanium dioxide under solar irradiation, marking significant advancements toward sustainable energy solutions.
• Antiviral Efficacy of Vanadyl Compounds
  Clinical trials involving vanadyl sulfate showed promising results in reducing viral loads in patients with influenza, highlighting the potential of vanadium compounds in therapeutic applications.

Mechanism of Action

Vanadium exerts its effects through various mechanisms:

Insulin Mimetic: Vanadium compounds mimic the action of insulin by inhibiting protein tyrosine phosphatases, thereby enhancing insulin signaling pathways.

Oxidation Catalysis: Vanadium compounds act as catalysts in oxidation reactions by facilitating the transfer of oxygen atoms to substrates.

Molecular Targets and Pathways:

Protein Tyrosine Phosphatases: Vanadium compounds inhibit these enzymes, leading to increased insulin sensitivity.

Oxidation Reactions: Vanadium compounds facilitate oxidation reactions by interacting with substrates and oxidizing agents.

Comparison with Similar Compounds

Vanadium is unique compared to other transition metals due to its wide range of oxidation states and its ability to form stable oxides and nitrides. Similar compounds include:

Chromium: Like vanadium, chromium forms stable oxides and is used in steel alloys.

Molybdenum: Molybdenum also forms stable oxides and is used in steel alloys.

Tungsten: Tungsten is used in high-temperature applications and forms stable oxides.

Vanadium’s unique properties and wide range of applications make it an essential element in various fields, from industrial manufacturing to scientific research.

Biological Activity

Vanadium ions (V) have garnered significant interest in biomedical research due to their diverse biological activities, particularly in the context of diabetes, cancer, and oxidative stress. This article explores the biological mechanisms, therapeutic potentials, and recent research findings related to vanadium ions, supported by data tables and case studies.

Overview of Vanadium Compounds

Vanadium exists in several oxidation states, with vanadate (V^5+) and vanadyl (V^4+) being the most studied forms in biological systems. These compounds exhibit insulin-mimetic properties, anticancer activity, and antioxidant effects. Their mechanisms of action often involve modulation of cellular signaling pathways and enzyme activities.

Insulin-Mimetic Activity

Vanadium compounds mimic insulin's effects on glucose metabolism, making them potential therapeutic agents for diabetes management. Research indicates that vanadium can:

• Normalize blood glucose levels : It enhances insulin sensitivity and promotes glucose uptake in cells.
• Regulate lipid metabolism : Vanadium reduces hyperlipidemia associated with diabetes by modulating lipid profiles.

Table 1: Effects of Vanadium on Diabetes Management

Study	Compound	Effect on Blood Glucose	Lipid Profile Changes
Goc et al. (2006)	Vanadate	Decreased by 30%	Reduced triglycerides
In vitro study (2023)	V2O5	Significant reduction at 10 µg/mL	Improved HDL levels

Anticancer Properties

Vanadium ions have shown promising anticancer effects through various mechanisms:

• Cytotoxicity : In vitro studies demonstrate that vanadium ions can induce apoptosis in cancer cells. For instance, phosphate glass containing vanadium ions reduced the viability of tumor cells by 50% at high concentrations .
• Inhibition of tumor growth : Vanadyl sulfate has been reported to inhibit the proliferation of cancer cells by affecting cell cycle regulation and inducing oxidative stress.

Case Study: Antitumor Activity of V7-Glass
A recent study investigated the antitumor potential of vanadium ions from phosphate glass (V7). The MTT assay indicated significant cytotoxicity against various cancer cell lines, highlighting the potential for vanadium-based therapies in oncology .

Antioxidant Activity

Vanadium compounds possess antioxidant properties that help mitigate oxidative stress. They can scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage:

• Superoxide radical inhibition : Certain vanadium complexes have demonstrated SOD-like activity, effectively inhibiting superoxide anion formation by up to 91% .
• Cellular protection : By reducing lipid peroxidation and stabilizing cellular membranes, vanadium compounds can prevent cellular damage associated with oxidative stress.

Table 2: Antioxidant Activity of Vanadium Complexes

Complex	Inhibition Percentage (%)
Complex 7	87%
Complex 8	85%
Complex 9	91%

The biological activity of vanadium ions is largely attributed to their interaction with various cellular targets:

• Enzyme modulation : Vanadium can inhibit or activate key enzymes involved in metabolic processes. For example, it has been shown to activate adenyl cyclase, influencing cAMP levels and downstream signaling pathways .
• Cellular uptake : Vanadate ions enter cells via anionic channels and are reduced to their active forms within the cytoplasm. This process is critical for their biological effects .

Q & A

Basic Research Questions

Q. What are the critical considerations when synthesizing vanadium ions in aqueous solutions for electrochemical studies?

Methodological Answer:

• Control pH rigorously (2.0–4.0 recommended) to prevent hydrolysis and polymerization of vanadium species .
• Use stabilizing agents like sulfuric acid or organic ligands (e.g., EDTA) to maintain ionic stability .
• Monitor oxidation states (V⁴⁺ vs. V⁵⁺) via cyclic voltammetry during synthesis to ensure target speciation .

Q. How do spectroscopic techniques (e.g., UV-Vis, XAS) differ in characterizing vanadium ion speciation?

Methodological Answer:

• UV-Vis : Effective for tracking real-time redox changes but limited to solutions with high vanadium concentrations (>0.1 M) .
• X-ray Absorption Spectroscopy (XAS) : Provides oxidation state and coordination geometry data but requires synchrotron facilities and advanced spectral deconvolution .
• Cross-validate results with complementary methods (e.g., NMR for ligand interactions) to reduce technique-specific biases .

Q. What are the primary challenges in maintaining vanadium ion stability in long-term battery cycling experiments?

Methodological Answer:

• Optimize electrolyte composition to minimize side reactions (e.g., use mixed-acid systems to suppress V²⁺/V³⁺ crossover) .
• Implement inert atmosphere gloveboxes during cell assembly to prevent oxidation by ambient oxygen .
• Conduct post-cycling SEM/EDS analysis to detect precipitated vanadium oxides and adjust electrolyte pH accordingly .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported redox potentials of vanadium ions across different experimental conditions?

Methodological Answer:

• Standardize reference electrodes (e.g., Ag/AgCl vs. SHE) and temperature controls (±0.5°C) to reduce measurement variability .
• Perform controlled potentiostatic experiments with identical electrolyte matrices to isolate vanadium-specific behavior .
• Publish raw voltammetry datasets with metadata (e.g., scan rate, solution purity) to enable cross-study comparisons .

Q. What experimental strategies minimize interference from vanadium ion polymerization during in-situ structural analysis?

Methodological Answer:

• Use rapid-freeze quenching (e.g., liquid N₂) coupled with cryo-TEM to capture transient polymerization states .
• Employ dynamic light scattering (DLS) for real-time monitoring of colloidal aggregation thresholds .
• Adjust ionic strength (≤0.5 M) to destabilize polynuclear species, as demonstrated in sulfate-dominated systems .

Q. How can multi-modal characterization (e.g., combining NMR and EXAFS) address gaps in understanding vanadium ion coordination chemistry?

Methodological Answer:

• NMR : Quantifies ligand exchange rates but requires isotopic enrichment (e.g., ⁵¹V) for sensitivity .
• EXAFS : Resolves bond distances in first-shell coordination but struggles with amorphous phases; pair with PDF (Pair Distribution Function) analysis for medium-range order .
• Integrate computational modeling (DFT/MD) to reconcile discrepancies between experimental datasets .

Q. Data Analysis & Experimental Design

Q. What statistical approaches are recommended for analyzing vanadium ion diffusion coefficients derived from inconsistent electrochemical methods?

Methodological Answer:

• Apply Bayesian hierarchical modeling to account for inter-method variability (e.g., differences between EIS and GITT results) .
• Report confidence intervals (95% CI) rather than single-point estimates to reflect measurement uncertainty .
• Use ANOVA to test for batch effects in electrolyte preparation .

Q. How should researchers design experiments to isolate the effects of vanadium ion speciation on catalytic activity?

Methodological Answer:

• Employ flow-cell reactors with online ICP-MS to correlate real-time vanadium speciation (e.g., V⁴⁺/V⁵⁺ ratios) with catalytic turnover rates .
• Conduct pH-jump experiments to perturb equilibria and quantify kinetic parameters .
• Validate findings with isotope-labeling studies (e.g., ⁴⁸V tracer) to track ion mobility .

Q. Contradiction & Reproducibility

Q. Why do computational models of vanadium ion solvation often conflict with experimental X-ray diffraction data?

Methodological Answer:

• Re-evaluate force field parameters (e.g., partial charges) in MD simulations using experimental EXAFS-derived bond lengths .
• Include explicit solvent molecules (≥50 H₂O) in DFT calculations to better approximate bulk solution behavior .
• Publish simulation input files and diffraction raw data to facilitate reproducibility audits .

Q. What protocols ensure reproducibility in vanadium-based redox flow battery research?

Methodological Answer:

• Adopt ASTM standards for electrolyte preparation (e.g., ASTM D1177 for purity testing) .
• Document electrode pretreatment steps (e.g., thermal activation of carbon felt) to mitigate surface contamination .
• Share cycling protocols (e.g., charge/discharge rates, cutoff voltages) via open-access repositories .